Cas no 2228706-76-9 (tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate)
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2228706-76-9
- tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
- EN300-1888237
-
- Inchi: 1S/C14H27NO3/c1-8-11(9-2)14(6,10-16)15(7)12(17)18-13(3,4)5/h10-11H,8-9H2,1-7H3
- InChI Key: UETJIOYBCICIRS-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N(C)C(C=O)(C)C(CC)CC)=O
Computed Properties
- Exact Mass: 257.19909372g/mol
- Monoisotopic Mass: 257.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.6Ų
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1888237-0.05g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1888237-0.1g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1888237-0.25g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1888237-0.5g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1888237-1.0g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1888237-2.5g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1888237-5.0g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1888237-10.0g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1888237-1g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1888237-5g |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate |
2228706-76-9 | 5g |
$3770.0 | 2023-09-18 |
tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate
Recent Advances in the Study of tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate (CAS: 2228706-76-9)
The compound tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate (CAS: 2228706-76-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and oxopentane structural motifs, has shown promising potential in various therapeutic applications, including protease inhibition and drug delivery systems. Recent studies have focused on elucidating its synthesis pathways, biological activity, and potential as a scaffold for novel drug candidates.
One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving N-methylation and carbamate formation. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.
In terms of biological activity, recent in vitro studies have explored the compound's interaction with various enzymatic targets. Preliminary results indicate that tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate exhibits moderate inhibitory activity against serine proteases, which are implicated in numerous disease pathways. This finding has spurred interest in its potential as a lead compound for the development of protease inhibitors, particularly in the treatment of inflammatory and cardiovascular diseases.
Furthermore, computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets. Molecular docking simulations revealed that the carbamate group plays a critical role in binding to the active sites of target enzymes, suggesting opportunities for structural modifications to enhance affinity and selectivity. These findings were corroborated by a recent publication in Bioorganic & Medicinal Chemistry Letters (2024), which also proposed a pharmacophore model for future drug design efforts.
Another promising avenue of research involves the use of tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate as a building block in the synthesis of more complex pharmaceutical agents. Its modular structure allows for facile incorporation into larger molecules, enabling the development of prodrugs and targeted delivery systems. A 2023 study in Advanced Drug Delivery Reviews highlighted its utility in creating pH-sensitive drug conjugates, which could improve the bioavailability and therapeutic efficacy of existing medications.
Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Ongoing studies are investigating these aspects, with preliminary data suggesting that structural analogs of tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate may offer improved pharmacokinetic properties.
In conclusion, tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate (CAS: 2228706-76-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable scaffold for drug development. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for novel clinical applications.
2228706-76-9 (tert-butyl N-(3-ethyl-2-methyl-1-oxopentan-2-yl)-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)